1-(4-Chlorophenyl)-2-((4-((4-methoxybenzyl)amino)quinazolin-2-yl)thio)ethanone

• IUPAC Name: 1-(4-chlorophenyl)-2-[4-[(4-methoxyphenyl)methylamino]quinazolin-2-yl]sulfanylethanone
• InChI: InChI=1S/C24H20ClN3O2S/c1-30-19-12-6-16(7-13-19)14-26-23-20-4-2-3-5-21(20)27-24(28-23)31-15-22(29)17-8-10-18(25)11-9-17/h2-13H,14-15H2,1H3,(H,26,27,28)
• InChI Key: QEDRPRROQBMECT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC2=NC(=NC3=CC=CC=C32)SCC(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C24H20ClN3O2S
• Molecular Weight: 450.0 g/mol
• CAS No.: 688355-53-5

Description

1-(4-Chlorophenyl)-2-((4-((4-methoxybenzyl)amino)quinazolin-2-yl)thio)ethanone is a useful research compound. Its molecular formula is C24H20ClN3O2S and its molecular weight is 449.95. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Research on this compound often involves its synthesis and evaluation in the context of creating novel heterocyclic compounds with potential therapeutic applications. For example, studies have explored the synthesis of related compounds with anti-tubercular activity against Mycobacterium tuberculosis, highlighting efficient methodologies for synthesizing substituted quinazoline derivatives with significant biological activities (Maurya et al., 2013). Another study delved into the synthesis of novel phenylthiazole and quinazoline combination derivatives, demonstrating their potential in antibacterial applications (Badwaik et al., 2009).

Biological Activities

Various research efforts have been directed toward evaluating the biological and pharmacological activities of this compound and its derivatives. Investigations include assessing antimicrobial, antifungal, and cytotoxic activities. For instance, compounds derived from 1-(4-Chlorophenyl)-2-((4-((4-methoxybenzyl)amino)quinazolin-2-yl)thio)ethanone have been evaluated for their antimicrobial properties against a range of microorganisms, showing promising activities (Patel et al., 2010). Another study highlighted the synthesis and cytotoxic evaluation of quinazolinone-5-(4-chlorophenyl) 1, 3, 4-oxadiazole conjugates, revealing significant cytotoxic activity against cancer cell lines, thus indicating potential for cancer therapy (Hassanzadeh et al., 2019).

Medicinal Chemistry Applications

The search for novel anticancer agents has led to the development of derivatives like PVHD303, discovered through structure-activity relationship studies on quinazolin-4-yl-1-(4-methoxyphenyl)ethan-1-ols. PVHD303 showed potent antiproliferative activity and inhibited tumor growth in vivo, underscoring the therapeutic potential of such compounds in cancer treatment (Suzuki et al., 2020).